3-(1H-1,2,3-benzotriazol-1-ylcarbonyl)-2H-chromen-2-one

• IUPAC Name: 3-(benzotriazole-1-carbonyl)chromen-2-one
• InChI: InChI=1S/C16H9N3O3/c20-15(19-13-7-3-2-6-12(13)17-18-19)11-9-10-5-1-4-8-14(10)22-16(11)21/h1-9H
• InChI Key: PGBYNQKEOMZUKS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(C(=O)O2)C(=O)N3C4=CC=CC=C4N=N3
• Molecular Formula: C16H9N3O3
• Molecular Weight: 291.26 g/mol

Description

3-(1H-1,2,3-benzotriazol-1-ylcarbonyl)-2H-chromen-2-one, also known as BCO, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BCO is a heterocyclic organic compound that is a derivative of coumarin and benzotriazole. It has a molecular formula of C17H10N4O2 and a molecular weight of 306.29 g/mol. In

Scientific Research Applications

3-(1H-1,2,3-benzotriazol-1-ylcarbonyl)-2H-chromen-2-one has been studied extensively for its potential applications in various fields, including medicine, material science, and environmental science. In medicine, 3-(1H-1,2,3-benzotriazol-1-ylcarbonyl)-2H-chromen-2-one has been shown to have anticancer, antiviral, and anti-inflammatory properties. It has also been studied for its potential use as a fluorescent probe for imaging biological systems. In material science, 3-(1H-1,2,3-benzotriazol-1-ylcarbonyl)-2H-chromen-2-one has been used as a building block for the synthesis of organic semiconductors and as a sensitizer for dye-sensitized solar cells. In environmental science, 3-(1H-1,2,3-benzotriazol-1-ylcarbonyl)-2H-chromen-2-one has been investigated for its ability to remove heavy metals from contaminated water.

Mechanism of Action

The mechanism of action of 3-(1H-1,2,3-benzotriazol-1-ylcarbonyl)-2H-chromen-2-one is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways in cells. 3-(1H-1,2,3-benzotriazol-1-ylcarbonyl)-2H-chromen-2-one has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and repair. It has also been shown to inhibit the activation of NF-κB, a transcription factor that plays a key role in inflammation and immune response. Additionally, 3-(1H-1,2,3-benzotriazol-1-ylcarbonyl)-2H-chromen-2-one has been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
3-(1H-1,2,3-benzotriazol-1-ylcarbonyl)-2H-chromen-2-one has been shown to have a number of biochemical and physiological effects in various cell types and organisms. In cancer cells, 3-(1H-1,2,3-benzotriazol-1-ylcarbonyl)-2H-chromen-2-one has been shown to inhibit cell proliferation and induce apoptosis. It has also been shown to inhibit the growth of certain viruses, including HIV and herpes simplex virus. In animal models, 3-(1H-1,2,3-benzotriazol-1-ylcarbonyl)-2H-chromen-2-one has been shown to have anti-inflammatory and analgesic effects. It has also been shown to improve cognitive function and memory in mice.

Advantages and Limitations for Lab Experiments

3-(1H-1,2,3-benzotriazol-1-ylcarbonyl)-2H-chromen-2-one has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and it has a high degree of stability. Additionally, 3-(1H-1,2,3-benzotriazol-1-ylcarbonyl)-2H-chromen-2-one has been shown to have low toxicity in vitro and in vivo, making it a promising candidate for further study. However, 3-(1H-1,2,3-benzotriazol-1-ylcarbonyl)-2H-chromen-2-one has some limitations as well. It has limited solubility in water, which can make it difficult to work with in certain experiments. Additionally, 3-(1H-1,2,3-benzotriazol-1-ylcarbonyl)-2H-chromen-2-one has not been extensively studied in humans, so its safety and efficacy are not well established.

Future Directions

There are several potential future directions for research on 3-(1H-1,2,3-benzotriazol-1-ylcarbonyl)-2H-chromen-2-one. One area of interest is the development of 3-(1H-1,2,3-benzotriazol-1-ylcarbonyl)-2H-chromen-2-one-based fluorescent probes for imaging biological systems. Another area of interest is the use of 3-(1H-1,2,3-benzotriazol-1-ylcarbonyl)-2H-chromen-2-one as a building block for the synthesis of novel organic semiconductors. Additionally, further research is needed to fully understand the mechanism of action of 3-(1H-1,2,3-benzotriazol-1-ylcarbonyl)-2H-chromen-2-one and its potential applications in medicine and environmental science.